Cas no 161559-21-3 (Butyl 4-(2-oxo-2H-chromen-3-carbonylamino}-benzoate)

• Product Name: Butyl 4-(2-oxo-2H-chromen-3-carbonylamino}-benzoate
• CAS No: 161559-21-3
• MF: C₂₁H₁₉NO₅
• MW: 365.379266023636
• CID: 4609223
• Update Time: 2025-10-29

Butyl 4-(2-oxo-2H-chromen-3-carbonylamino}-benzoate Chemical and Physical Properties

Names and Identifiers

• butyl 4-[(2-oxochromene-3-carbonyl)amino]benzoate
• Butyl 4-(2-oxo-2H-chromen-3-carbonylamino}-benzoate

• Inchi： 1S/C21H19NO5/c1-2-3-12-26-20(24)14-8-10-16(11-9-14)22-19(23)17-13-15-6-4-5-7-18(15)27-21(17)25/h4-11,13H,2-3,12H2,1H3,(H,22,23)
• InChI Key： KICJVWKMVXAOFV-UHFFFAOYSA-N
• SMILES： C(OCCCC)(=O)C1=CC=C(NC(C2=CC3=CC=CC=C3OC2=O)=O)C=C1

Additional information on Butyl 4-(2-oxo-2H-chromen-3-carbonylamino}-benzoate

Comprehensive Guide to Butyl 4-(2-oxo-2H-chromen-3-carbonylamino)-benzoate (CAS No. 161559-21-3): Properties, Applications, and Market Insights

Butyl 4-(2-oxo-2H-chromen-3-carbonylamino)-benzoate (CAS No. 161559-21-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, materials science, and chemical research. This compound, often referred to as a coumarin derivative, is known for its unique structural features and versatile applications. In this article, we delve into the chemical properties, synthesis methods, applications, and market trends of this compound, while also addressing some of the most frequently searched questions by researchers and industry professionals.

The molecular structure of Butyl 4-(2-oxo-2H-chromen-3-carbonylamino)-benzoate includes a coumarin backbone coupled with a benzoate ester group, which contributes to its distinct chemical behavior. With a CAS registry number of 161559-21-3, this compound is often studied for its potential in fluorescence applications, biomedical research, and as a building block for more complex molecules. Its solubility in organic solvents like DMSO and ethanol makes it a practical choice for laboratory use.

One of the most searched questions about Butyl 4-(2-oxo-2H-chromen-3-carbonylamino)-benzoate is its role in drug discovery. Researchers are particularly interested in its potential as a pharmacophore, given the bioactive properties of coumarin derivatives. Recent studies have explored its use in designing enzyme inhibitors and anti-inflammatory agents, aligning with the growing demand for novel therapeutic compounds. Additionally, its fluorescence properties make it a candidate for bioimaging and diagnostic applications.

In the realm of materials science, Butyl 4-(2-oxo-2H-chromen-3-carbonylamino)-benzoate is being investigated for its potential in organic electronics and sensor technologies. Its ability to absorb and emit light at specific wavelengths makes it suitable for use in OLEDs (organic light-emitting diodes) and chemical sensors. This aligns with the current trend toward sustainable and energy-efficient materials, a topic frequently searched in academic and industrial circles.

The synthesis of Butyl 4-(2-oxo-2H-chromen-3-carbonylamino)-benzoate typically involves the reaction of 3-carboxycoumarin with 4-aminobenzoic acid, followed by esterification with butanol. This process is often optimized for high yield and purity, which is critical for research and commercial applications. Questions about its synthesis scalability and purification methods are common among chemists and manufacturers.

From a market perspective, the demand for Butyl 4-(2-oxo-2H-chromen-3-carbonylamino)-benzoate is driven by its applications in pharmaceutical intermediates and advanced materials. The compound is available through specialized chemical suppliers, and its pricing is influenced by factors such as purity, quantity, and regional availability. Researchers often search for reliable suppliers and technical data sheets to ensure they procure high-quality material for their projects.

In conclusion, Butyl 4-(2-oxo-2H-chromen-3-carbonylamino)-benzoate (CAS No. 161559-21-3) is a compound of significant scientific and industrial interest. Its unique properties and broad applicability make it a valuable subject of study in multiple disciplines. Whether you are a researcher exploring its biological activity or a materials scientist investigating its optical properties, this compound offers a wealth of opportunities for innovation and discovery.